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Compound of Interest

Compound Name: Iron(1ll) trifluoromethanesulfonate

Cat. No.: B012985

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, preparation,
and purification of anhydrous Iron(lll) trifluoromethanesulfonate, a versatile and powerful
Lewis acid catalyst used in a variety of organic transformations.

Properties and Characteristics

Anhydrous Iron(lll) trifluoromethanesulfonate, also known as ferric triflate or Fe(OTf)s, is a
white to light brown powder.[1] It is a moisture-sensitive solid that is soluble in polar organic
solvents such as acetonitrile, methanol, and water.[2] Due to its strong Lewis acidity, it
effectively catalyzes a range of reactions, including Friedel-Crafts acylations and alkylations,
glycosylations, and the synthesis of B-enamino ketones and esters.[2]

Table 1: Physical and Chemical Properties of Anhydrous Iron(lll) Trifluoromethanesulfonate
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Property Value Reference
CAS Number 63295-48-7 [2]
Molecular Formula C3FoFeO9Ss3 [1][3]
Molecular Weight 503.05 g/mol [1]
Appearance White to light brown powder [1]
Melting Point 183 °C
Solubility Soluble in v.va.ter, methanol, 2]

and acetonitrile
Sensitivity Moisture sensitive [2]

Safety, Handling, and Storage

Anhydrous Iron(lll) trifluoromethanesulfonate is a hazardous substance and should be

handled with appropriate safety precautions in a well-ventilated fume hood.[4] It is crucial to

avoid contact with skin and eyes, as well as inhalation of the dust.[4]

Table 2: Hazard and Precautionary Statements

Hazard Statement

Precautionary Statement

H315: Causes skin irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

H319: Causes serious eye irritation.

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

H335: May cause respiratory irritation.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: A NIOSH-approved respirator is recommended if dust is generated.
o Skin and Body Protection: A lab coat and appropriate footwear.

Storage:

Anhydrous Iron(lll) trifluoromethanesulfonate is moisture-sensitive and should be stored in a
tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.
[2] The use of a glove box or Schlenk line techniques is highly recommended for handling and
storage to prevent decomposition.[4]

Experimental Protocols
Synthesis of Anhydrous Iron(lll)
Trifluoromethanesulfonate

The following protocol is adapted from a general procedure for the synthesis of anhydrous
metal triflates using ultrasonic activation.[5][6] This method avoids the use of aqueous media,
which can lead to the formation of hydrated species that are difficult to dehydrate without
decomposition.

Materials:

Iron powder (<10 um, high purity)

Triflic acid (anhydrous)

Acetonitrile (anhydrous, freshly distilled)

Diethyl ether (anhydrous)

Equipment:

 Ultrasonic bath or sonicator probe

e Schlenk flask or three-necked round-bottom flask
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Schlenk line for inert atmosphere operations

Magnetic stirrer and stir bar

Cannula for liquid transfer

Filter frit

Procedure:

Preparation of the Reaction Vessel: A Schlenk flask equipped with a magnetic stir bar is
thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon.

Addition of Reagents: Under a positive pressure of inert gas, add iron powder (1.0 eq) to the
flask. In a separate, dry, and inert atmosphere-flushed flask, prepare a solution of triflic acid
(3.0 eq) in anhydrous acetonitrile.

Reaction: Slowly add the triflic acid solution to the stirred suspension of iron powder via a
cannula. The reaction is exothermic and will be accompanied by the evolution of hydrogen
gas. Itis crucial to have a bubbler to vent the system safely.

Ultrasonic Activation: Immerse the reaction flask in an ultrasonic bath or place the tip of a
sonicator probe into the reaction mixture. Apply ultrasonic irradiation until the iron powder
has completely dissolved. The reaction progress can be monitored by the cessation of
hydrogen evolution and the formation of a colored solution.

Isolation of the Product: Once the reaction is complete, allow the solution to cool to room
temperature. Filter the solution through a filter frit under an inert atmosphere to remove any
unreacted iron or impurities.

Purification: The crude product can be purified by washing with a non-coordinating solvent.
Add anhydrous diethyl ether to the filtrate to precipitate the Iron(lll)
trifluoromethanesulfonate.

Drying: Decant the supernatant and wash the solid product with fresh anhydrous diethyl
ether. Dry the resulting powder under high vacuum to remove any residual solvent. The final
product should be a fine, free-flowing powder.
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Table 3: Summary of a Representative Synthesis of Anhydrous Iron(llI)

Trifluoromethanesulfonate

Parameter Value
Reactants Iron powder, Triflic acid
Solvent Anhydrous Acetonitrile

Stoichiometry (Fe:HOTHY)

1:3

Activation

Ultrasonic Irradiation

Reaction Time

Until complete dissolution of iron

Work-up Filtration, Precipitation with diethyl ether
Purification Washing with anhydrous diethyl ether
Drying Under high vacuum

Expected Yield

High (quantitative in some cases for other metal

triflates)

Diagrams

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of anhydrous Iron(lll)

trifluoromethanesulfonate.

Start: Handling Anhydrous Fe(OTf)3

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

l

Work in a
Well-Ventilated Fume Hood

l

Use Inert Atmosphere Techniques
(Glove Box or Schlenk Line)

l

Avoid Skin/Eye Contact
and Inhalation of Dust

l

Store in a Tightly Sealed
Container under Inert Gas

Dispose of Waste According to
Institutional Protocols
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Caption: Protocol for the safe handling of anhydrous Iron(lll) trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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